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Compound of Interest

Compound Name: Tributyltin azide

Cat. No.: B092828 Get Quote

For researchers, scientists, and professionals in drug development, the synthesis of novel

compounds is a cornerstone of innovation. Tributyltin azide, a versatile reagent in organic

synthesis, presents both significant opportunities and considerable hazards. This guide

provides essential, immediate safety and logistical information for its handling, including

detailed operational and disposal plans, to ensure the well-being of laboratory personnel and

the integrity of your research.

Understanding the Hazard: Know Your Chemical
Tributyltin azide is a highly toxic organotin compound.[1][2] Acute exposure can be harmful

through skin contact and toxic if swallowed.[3] Prolonged or repeated exposure may cause

damage to organs.[3] It is crucial to handle this compound with the utmost care and to be fully

aware of its toxicological properties.

Quantitative Hazard Data
To provide a clear understanding of the risks associated with Tributyltin azide and related

organotin compounds, the following table summarizes key quantitative data.
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Data Point Value Species Reference

Oral LD50 (Tributyltin

oxide)
55 - 87 mg/kg Rat [4]

OSHA PEL

(Organotins as Sn)

0.1 mg/m³ (8-hour

TWA)
N/A [5][6]

NIOSH REL

(Organotins as Sn)

0.1 mg/m³ (10-hour

TWA)
N/A [5][7]

ACGIH TLV

(Organotins as Sn)

0.1 mg/m³ (8-hour

TWA)
N/A [6]

STEL (Organotins as

Sn)
0.2 mg/m³ N/A [6][8]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; LD50: Lethal Dose,

50%.

Personal Protective Equipment (PPE): Your First
Line of Defense
Strict adherence to the use of appropriate Personal Protective Equipment is mandatory when

handling Tributyltin azide.

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.[9]

Hand Protection: Wear chemical-resistant gloves. Given the nature of organotin compounds,

nitrile or neoprene gloves are recommended. Always inspect gloves for any signs of

degradation or puncture before use.

Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks with a

higher risk of splashes, chemical-resistant coveralls are advised.
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Respiratory Protection: All handling of Tributyltin azide must be conducted in a certified

chemical fume hood to avoid inhalation of vapors.

Experimental Protocol: A Step-by-Step Guide to
Safe Handling
This protocol outlines the essential steps for the safe handling of Tributyltin azide from receipt

to disposal.

1. Preparation and Pre-Handling:

Before beginning any work, ensure that the chemical fume hood is functioning correctly.
Have all necessary PPE readily available and properly fitted.
Prepare a dedicated waste container, clearly labeled "Hazardous Waste: Tributyltin Azide,"
for the collection of all contaminated materials.
Ensure that an emergency eyewash station and safety shower are accessible and
unobstructed.

2. Handling the Compound:

Always work within the sash of a certified chemical fume hood.
When transferring the liquid, use a syringe or a pipette with a bulb to avoid generating
aerosols.
Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.

3. Storage:

Store Tributyltin azide in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids.[2]
Keep the container tightly sealed when not in use.

4. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite
or sand.
Carefully collect the contaminated absorbent into the dedicated hazardous waste container.
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Clean the spill area with a suitable solvent, and collect the cleaning materials in the same
waste container.
For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.

Disposal Plan: Responsible Waste Management
The safe disposal of Tributyltin azide and any contaminated materials is critical to prevent

environmental contamination and ensure the safety of others.

Waste Segregation: All materials that have come into contact with Tributyltin azide,

including gloves, pipette tips, and absorbent materials, must be considered hazardous

waste.

Containerization: Collect all waste in a clearly labeled, leak-proof container. The label should

include "Hazardous Waste," "Tributyltin Azide," and the appropriate hazard symbols.

Disposal Route: Do not attempt to neutralize Tributyltin azide waste through chemical

means unless you have a validated and approved protocol from your institution's EHS

department. The safest and most compliant method of disposal is through a licensed

hazardous waste management company. Contact your EHS department to arrange for

pickup and disposal.

Decontamination of Glassware: Glassware that has been in contact with Tributyltin azide
should be rinsed with a suitable solvent in the fume hood. The solvent rinsate must be

collected as hazardous waste. Be aware that azides can form explosive metal azides with

certain metals, so avoid contact with lead or copper.

Emergency Procedures: Be Prepared
In the event of an exposure, immediate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Workflow for Safe Handling of Tributyltin Azide
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Caption: A workflow diagram illustrating the key stages of safely handling Tributyltin azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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